molecular formula C11H14Cl2O2 B8414225 4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol

4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol

Cat. No.: B8414225
M. Wt: 249.13 g/mol
InChI Key: INIFSXSGXVPPCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol is a useful research compound. Its molecular formula is C11H14Cl2O2 and its molecular weight is 249.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H14Cl2O2

Molecular Weight

249.13 g/mol

IUPAC Name

4-chloro-1-(4-chloro-2-methylphenoxy)butan-2-ol

InChI

InChI=1S/C11H14Cl2O2/c1-8-6-9(13)2-3-11(8)15-7-10(14)4-5-12/h2-3,6,10,14H,4-5,7H2,1H3

InChI Key

INIFSXSGXVPPCW-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)Cl)OCC(CCCl)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Chloro-1-(4-chloro-2-methylphenoxy)-2-butanol was prepared according to the procedure of Preparation 4 using 105 g. (0.74 mole) of 2-methyl-4-chlorophenol, 171.5 g. (1.2 mole) of 1,4-dichloro-2-butanol, 50.3 g. of sodium hydroxide, 300 ml. of water and 300 ml. of tertiary butanol. There was obtained 84 g. (45.5%) of product which distilled at 135° C./0.01 mm.
Quantity
0.74 mol
Type
reactant
Reaction Step One
Quantity
1.2 mol
Type
reactant
Reaction Step Two
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0 (± 1) mol
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reactant
Reaction Step Three
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
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0 (± 1) mol
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Synthesis routes and methods II

Procedure details

4-Chloro-1(4-chloro-2-methylphenoxy)-2-butanol was prepared according to the procedure of Preparation 4 using 105 g (0.74 mole) of 2-methyl-4-chlorophenol, 171.5 g (1.2 mole) of 1,4-dichloro-2-butanol, 50.3 g of sodium hydroxide, 300 ml of water and 300 ml of tertiary butanol. There was obtained 84 g (45.5%) of product which distilled at 135° C./0.01 mm.
Quantity
105 g
Type
reactant
Reaction Step One
Quantity
171.5 g
Type
reactant
Reaction Step One
Quantity
50.3 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Yield
45.5%

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